Cas no 1804267-23-9 (Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate)

• Product Name: Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate
• CAS No: 1804267-23-9
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4950323
• Update Time: 2025-10-29

Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-17-12(16)11-3-2-8(6-13)4-9(11)5-10(15)7-14/h2-4H,5-7H2,1H3
• InChI Key： CCTWFYOVWKQBCN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC)=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate

Comprehensive Overview of Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate (CAS No. 1804267-23-9)

Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate (CAS No. 1804267-23-9) is a specialized organic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. This ester derivative, characterized by its chloromethyl and chloro-2-oxopropyl functional groups, has garnered attention for its versatility in chemical transformations. Researchers and industries frequently search for "synthesis of Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate" or "CAS 1804267-23-9 applications," reflecting its relevance in modern synthetic chemistry.

The compound's molecular structure, featuring a benzoate core with dual reactive sites, enables its use in cross-coupling reactions and as a precursor for heterocyclic compounds. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with queries like "eco-friendly preparation of chloromethyl benzoate derivatives." Its stability under controlled conditions makes it a candidate for advanced material research, particularly in polymer modification and drug delivery systems.

Analytical studies highlight the compound's purity and stability, critical for regulatory compliance in pharmaceutical manufacturing. Searches such as "HPLC analysis of Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate" underscore the demand for precise quality control methods. Additionally, its role in developing biodegradable agrochemicals resonates with sustainability-driven inquiries, positioning it as a focal point in precision agriculture innovations.

In the context of AI-driven drug discovery, CAS 1804267-23-9 is explored for its potential in generating novel scaffolds. Computational models often reference its structural motifs, addressing search terms like "machine learning in ester-based compound design." This intersection of traditional chemistry and cutting-edge technology amplifies its industrial value.

Safety profiles and handling protocols for Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate are meticulously documented, catering to queries on "safe storage of chloromethyl benzoates." While non-hazardous under standard conditions, proper ventilation and personal protective equipment are recommended during lab-scale operations, reflecting best practices in chemical safety management.

Market analyses reveal growing demand for this compound in Asia-Pacific and North America, driven by expansions in pharmaceutical R&D and crop protection sectors. Keywords like "suppliers of CAS 1804267-23-9" and "bulk pricing for Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate" dominate commercial searches, indicating robust supply chain dynamics.

Future research may explore its enantioselective synthesis or derivatization for targeted therapeutics, addressing niche searches such as "chiral resolution of chloro-ketone esters." As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains pivotal for global market access.

In summary, Methyl 2-(3-chloro-2-oxopropyl)-4-(chloromethyl)benzoate exemplifies the synergy between traditional organic chemistry and contemporary industrial needs. Its multifaceted applications—from drug intermediates to sustainable agrochemicals—ensure its prominence in scientific and commercial discourse for years to come.